Cas no 2171600-47-6 (3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171600-47-6
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6339640
• PubChem ID: 165820264
• Update Time: 2025-08-05

3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1536833
• 3-[3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171600-47-6

• Inchi： 1S/C32H36N2O6/c1-4-34(21(2)18-29(35)36)31(37)30(22(3)39-19-23-12-6-5-7-13-23)33-32(38)40-20-28-26-16-10-8-14-24(26)25-15-9-11-17-27(25)28/h5-17,21-22,28,30H,4,18-20H2,1-3H3,(H,33,38)(H,35,36)
• InChI Key： JGHUNRKINHJWJU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to Compound with CAS No. 2171600-47-6 and Its Applications in Chemical Biology

The compound with the CAS number 2171600-47-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 3-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, exhibits a complex structural framework that makes it a promising candidate for various biological and chemical applications.

Structurally, this molecule features multiple functional groups that contribute to its unique chemical properties. The presence of a benzyloxy group at the 3-position and an N-ethyl substituent at the 2-position of the butanamidobutanoic acid backbone enhances its solubility and reactivity, making it suitable for further chemical modifications. Additionally, the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group at the 2-position introduces a fluorescent moiety, which is particularly useful in biochemical assays and imaging techniques.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The compound with CAS No. 2171600-47-6 has been investigated for its potential role in modulating various biological pathways. One of the most notable areas of research has been its application in the development of protease inhibitors, which are crucial for treating a wide range of diseases, including cancer and infectious disorders.

Proteases are enzymes that play a critical role in many biological processes by catalyzing the hydrolysis of peptide bonds. Inhibiting these enzymes can lead to the disruption of pathogenic processes, making them attractive targets for therapeutic intervention. The specific structural features of this compound make it an effective protease inhibitor by binding to the active site of the enzyme and preventing its normal function. This has been demonstrated in several in vitro studies where the compound showed high affinity for various proteases, including caspase-3 and calpain.

Beyond protease inhibition, this compound has also shown promise in other areas of biomedical research. For instance, its fluorescent properties have been utilized in cellular imaging studies to track the localization and dynamics of proteins within living cells. This capability is invaluable for understanding complex biological processes and for developing new diagnostic tools.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and automated purification methods, have been employed to achieve this goal. These methods not only improve efficiency but also enhance reproducibility, which is essential for scientific research.

In addition to its synthetic challenges, another area of focus has been on understanding the pharmacokinetic properties of this compound. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent. However, additional research is needed to fully characterize its pharmacokinetic profile and to identify any potential side effects.

The development of novel compounds like those with CAS No. 2171600-47-6 relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. By leveraging these computational methods, scientists can optimize the structure of the compound to enhance its potency and selectivity.

The impact of this research extends beyond academic circles into the pharmaceutical industry, where companies are actively seeking new molecules for drug development. The unique properties of this compound make it an attractive candidate for licensing or further development by pharmaceutical companies looking to address unmet medical needs.

In conclusion, the compound with CAS No. 2171600-47-6 represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, combined with its potential applications in protease inhibition and cellular imaging, makes it a valuable tool for both academic research and industrial development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in discovering new treatments for human diseases.